Cas no 89845-69-2 (Phosphine oxide, bis(phenylethynyl)(2-phenyl-1-propenyl)-)

• Product name: Phosphine oxide, bis(phenylethynyl)(2-phenyl-1-propenyl)-
• CAS No: 89845-69-2
• MF: C₂₅H₁₉OP
• MW: 366.391527414322
• CID: 587210
• PubChem ID: 71326504

Phosphine oxide, bis(phenylethynyl)(2-phenyl-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, bis(phenylethynyl)(2-phenyl-1-propenyl)-
• 2-[2-phenylethynyl(2-phenylprop-1-enyl)phosphoryl]ethynylbenzene
• Oxo[bis(phenylethynyl)](2-phenylprop-1-en-1-yl)-lambda~5~-phosphane
• DTXSID40755683
• 89845-69-2

• Inchi： InChI=1S/C25H19OP/c1-22(25-15-9-4-10-16-25)21-27(26,19-17-23-11-5-2-6-12-23)20-18-24-13-7-3-8-14-24/h2-16,21H,1H3
• InChI Key： SPDJOFBMOCKDDC-UHFFFAOYSA-N
• SMILES： CC(=CP(=O)(C#CC1=CC=CC=C1)C#CC2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 366.117352223g/mol
• Monoisotopic Mass: 366.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 6.3

Experimental Properties

• PSA: 26.88000
• LogP: 6.42890